Cas no 134668-36-3 (4-tert-butyl-1,3-oxazolidin-2-one)

4-tert-Butyl-1,3-oxazolidin-2-one is a heterocyclic compound featuring an oxazolidinone core with a tert-butyl substituent at the 4-position. This structure imparts steric hindrance and stability, making it a valuable intermediate in organic synthesis, particularly in asymmetric catalysis and chiral auxiliary applications. Its rigid framework enhances stereocontrol in reactions such as aldol additions and alkylations. The tert-butyl group further improves solubility in nonpolar solvents, facilitating its use in diverse reaction conditions. The compound is also of interest in pharmaceutical research due to its potential as a scaffold for bioactive molecules. High purity grades ensure consistent performance in synthetic workflows.

4-tert-butyl-1,3-oxazolidin-2-one structure

134668-36-3 structure

Product Name:4-tert-butyl-1,3-oxazolidin-2-one

CAS No:134668-36-3

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD00077671

CID:2043381

PubChem ID:3474206

Update Time:2025-05-27

4-tert-butyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-tert-butyl-2-oxazolidinone
- 4-tert-butyl-oxazolidin-2-one
- 4-tert-butyl-1,3-oxazolidin-2-one
- AKOS006223245
- 134668-36-3
- BS-12320
- F8887-4580
- AT13636
- FT-0690459
- EN300-94890
- SCHEMBL2365761
- FT-0657762
- 4-(TERT-BUTYL)OXAZOLIDIN-2-ONE
- 834-996-0
- JFA66836
- MDL： MFCD00077671
- Inchi： 1S/C7H13NO2/c1-7(2,3)5-4-10-6(9)8-5/h5H,4H2,1-3H3,(H,8,9)
- InChI Key： WKUHGFGTMLOSKM-UHFFFAOYSA-N
- SMILES： O1C(NC(C1)C(C)(C)C)=O

Computed Properties

Exact Mass: 143.094628657g/mol
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.3Å²

4-tert-butyl-1,3-oxazolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B871775-25mg	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3		25mg	$ 50.00	2022-06-06
TRC	B871775-50mg	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3		50mg	$ 70.00	2022-06-06
TRC	B871775-250mg	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3		250mg	$ 250.00	2022-06-06
Chemenu	CM413339-250mg	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95%+	250mg	$***	2023-03-30
Chemenu	CM413339-500mg	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95%+	500mg	$***	2023-03-30
Chemenu	CM413339-1g	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95%+	1g	$***	2023-03-30
Enamine	EN300-94890-0.05g	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95.0%	0.05g	$50.0	2025-02-19
Enamine	EN300-94890-0.1g	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95.0%	0.1g	$77.0	2025-02-19
Enamine	EN300-94890-0.25g	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95.0%	0.25g	$110.0	2025-02-19
Enamine	EN300-94890-0.5g	4-tert-butyl-1,3-oxazolidin-2-one	134668-36-3	95.0%	0.5g	$209.0	2025-02-19